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Compound of Interest

Compound Name: 3-Fluorobenzyl alcohol

Cat. No.: B146941

Essential Safety and Handling Guide for 3-
Fluorobenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
3-Fluorobenzyl alcohol. Following these procedures is critical for ensuring laboratory safety
and proper chemical management.

Chemical Properties and Hazards

3-Fluorobenzyl alcohol is a combustible liquid that can cause skin and eye irritation.[1][2] It is
important to be fully aware of its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of 3-Fluorobenzyl Alcohol
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Property Value

Molecular Formula C7H7FO[2][3]

Molecular Weight 126.13 g/mol [2][3]

Appearance Clear, colorless to yellowish liquid[1][3]
Density 1.164 g/mL at 25 °C[1][3][4]

Boiling Point 104-105 °C at 22 mmHg[1][3][4]

Flash Point 90 °C (194 °F) - closed cup[1][4]

Solubility Slightly soluble in chloroform and methanol.[1]

Primary Hazards:

o Combustible Liquid:[4] Keep away from heat, sparks, and open flames.[5]
o Skin and Eye Irritant: May cause skin and eye irritation upon contact.[1][2]
o Respiratory Tract Irritant: May cause respiratory irritation if inhaled.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Fluorobenzyl alcohol to minimize exposure
risk.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Recommendations

Hand Protection

Wear appropriate chemical-resistant gloves.
Nitrile gloves are a good option for incidental
contact, but for extended contact or immersion,
heavier-duty gloves like Viton™ or polyvinyl
alcohol (PVA) are recommended, as they show
good resistance to aromatic and chlorinated
solvents.[6][7][8][9] Always inspect gloves for
tears or punctures before use and never reuse

disposable gloves.[6]

Eye and Face Protection

Chemical safety goggles are required.[10] If
there is a splash hazard, a face shield should be

worn in addition to goggles.[10]

Skin and Body Protection

Alab coat must be worn.[10] For procedures
with a higher risk of splashing, a chemically
resistant apron over the lab coat is
recommended. Ensure that long pants and

closed-toe shoes are worn.[10]

Respiratory Protection

Use in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of

vapors.[10]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational workflow is crucial for safety.

Experimental Workflow for Safe Handling
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Caption: Safe Handling Workflow for 3-Fluorobenzyl Alcohol.
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Step-by-Step Handling Procedures:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

[¢]

Ensure a compatible fire extinguisher (e.g., dry chemical, foam, or carbon dioxide) is
accessible.

[¢]

Put on all required PPE as detailed in Table 2.

[e]

Set up all necessary equipment within a certified chemical fume hood.[10]
e Handling:

o When transferring the liquid, do so carefully to avoid splashing. For transfers between
metal containers, ensure they are bonded and grounded to prevent static discharge.[5][11]

o Keep containers closed when not in use to minimize vapor accumulation.[5][12]

o Avoid contact with incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[12]
o Keep away from sources of ignition.[5]
o Store separately from incompatible substances.[12][13]

Disposal Plan

Proper disposal of 3-Fluorobenzyl alcohol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:

e Chemical Waste:
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o 3-Fluorobenzyl alcohol is a halogenated organic compound.[14] It must be collected in a
designated, properly labeled hazardous waste container for halogenated organic liquids.
[12][14]

o Do not mix with non-halogenated waste.[15][16][17]

o The waste container must be kept tightly sealed when not in use and stored in a
designated satellite accumulation area.[12]

o Contaminated Materials:

o Any materials, such as pipette tips, gloves, and absorbent pads, that come into contact
with 3-Fluorobenzyl alcohol must be disposed of as hazardous waste.[10]

o Place these materials in a separate, clearly labeled solid waste container.
o Empty Containers:

o Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).
The first rinseate must be collected and disposed of as halogenated organic waste.[16]
Subsequent rinses may also need to be collected depending on local regulations.

o After rinsing, the container label should be defaced before disposal, or the container
should be reused for compatible waste.[16]

o Spill Cleanup:

o In the event of a small spill, absorb the liquid with an inert absorbent material (e.g.,
vermiculite or sand).

o Collect the absorbent material into a sealed container for hazardous waste disposal.[12]

o For large spills, evacuate the area and contact your institution's environmental health and
safety department immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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